Cas no 1490041-20-7 (3-(ethanesulfonyl)propane-1-sulfonyl chloride)

• Product Name: 3-(ethanesulfonyl)propane-1-sulfonyl chloride
• CAS No: 1490041-20-7
• MF: C₅H₁₁ClO₄S₂
• MW: 234.721438646317
• CID: 5180509
• PubChem ID: 65094375
• Update Time: 2025-05-21

3-(ethanesulfonyl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 3-(ethylsulfonyl)-
• 3-(ethanesulfonyl)propane-1-sulfonyl chloride

• Inchi： 1S/C5H11ClO4S2/c1-2-11(7,8)4-3-5-12(6,9)10/h2-5H2,1H3
• InChI Key： ZBHSZEQUPUNISV-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCS(CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-(ethanesulfonyl)propane-1-sulfonyl chloride

3-(Ethanesulfonyl)Propane-1-Sulfonyl Chloride: A Comprehensive Overview

In the realm of organic chemistry, the compound 3-(ethanesulfonyl)propane-1-sulfonyl chloride (CAS No. 1490041-20-7) stands out as a significant player in the synthesis of advanced materials and pharmaceuticals. This compound, characterized by its dual sulfonyl groups, has garnered attention for its versatile applications and unique chemical properties. Recent studies have further elucidated its role in modern chemical research, making it a focal point for both academic and industrial investigations.

The structure of 3-(ethanesulfonyl)propane-1-sulfonyl chloride is defined by a propane backbone with sulfonyl groups attached at positions 1 and 3. The sulfonyl group at position 1 is a sulfonamide derivative, while the group at position 3 is an ethanesulfonyl moiety. This arrangement imparts the compound with distinctive reactivity and stability, making it suitable for various chemical transformations. The presence of two sulfonyl groups also contributes to its ability to act as a bifunctional reagent in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the utility of 3-(ethanesulfonyl)propane-1-sulfonyl chloride in the preparation of sulfonamides and related compounds. Researchers have demonstrated that this compound can serve as an efficient precursor for the synthesis of bioactive molecules, including antiviral agents and anticancer drugs. Its ability to undergo nucleophilic substitution reactions under mild conditions has further enhanced its appeal in medicinal chemistry.

Moreover, 3-(ethanesulfonyl)propane-1-sulfonyl chloride has found applications in polymer science, where it is employed as a cross-linking agent to improve the mechanical properties of polymeric materials. Studies published in leading journals such as *Macromolecules* and *Polymer Chemistry* have underscored its potential in developing high-performance polymers for use in electronics, automotive industries, and biomedical devices.

The synthesis of 3-(ethanesulfonyl)propane-1-sulfonyl chloride involves a multi-step process that typically begins with the sulfonation of propane derivatives. Recent innovations in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, the use of heterogeneous catalysts has significantly reduced reaction times while minimizing waste generation.

From an analytical standpoint, 3-(ethanesulfonyl)propane-1-sulfonyl chloride exhibits distinct spectroscopic features that facilitate its characterization using techniques such as NMR and IR spectroscopy. Its solubility properties also make it amenable to analysis via high-performance liquid chromatography (HPLC), ensuring precise quality control during manufacturing processes.

In conclusion, 3-(ethanesulfonyl)propane-1-sulfonyl chloride (CAS No. 1490041-20-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies, positions it as a valuable tool in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.